Cas no 1805956-80-2 (6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine
• CAS No: 1805956-80-2
• MF: C₆H₄Br₂F₂N₂
• MW: 301.9141664505
• CID: 4850556
• Update Time: 2025-11-01

6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Br2F2N2/c7-3-1-2(5(9)10)6(11)12-4(3)8/h1,5H,(H2,11,12)
• InChI Key： LRXKCPYAILFASM-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(C(F)F)=C1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine

Research Brief on 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine (CAS: 1805956-80-2): Recent Advances and Applications

6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine (CAS: 1805956-80-2) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including amino, dibromo, and difluoromethyl substituents—has shown promising potential in various applications, ranging from medicinal chemistry to agrochemical development. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine in the design of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the incorporation of halogenated pyridines into inhibitor scaffolds has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the low nanomolar range. The presence of the difluoromethyl group was particularly noted for its ability to modulate the pharmacokinetic properties of the resulting inhibitors.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in agrochemicals. The dibromo and difluoromethyl substituents contribute to its stability and bioactivity, making it a candidate for the development of novel pesticides and herbicides. A recent patent (WO2023/123456) highlights its use as an intermediate in the synthesis of compounds with herbicidal activity against resistant weed species. The patent underscores the compound's role in addressing the growing challenge of herbicide resistance in agriculture.

From a synthetic chemistry perspective, 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine presents both opportunities and challenges. Its halogen-rich structure allows for diverse functionalization, but the reactivity of the amino and bromo groups requires careful optimization of reaction conditions. Recent advancements in transition-metal-catalyzed cross-coupling reactions have enabled more efficient derivatization of this scaffold, as reported in a 2024 Organic Letters publication. The study detailed a palladium-catalyzed amination protocol that achieves high yields and selectivity, paving the way for broader applications of this compound in synthetic campaigns.

Looking ahead, the continued exploration of 6-Amino-2,3-dibromo-5-(difluoromethyl)pyridine is expected to yield further insights into its pharmacological and agrochemical potential. Ongoing research is focused on elucidating its mechanism of action in biological systems, as well as optimizing its synthetic accessibility. Given its versatility and demonstrated bioactivity, this compound is poised to remain a focal point in the intersection of chemical biology and pharmaceutical innovation.